Cas no 243139-71-1 (2,4,5-Trifluorobenzyl chloride)

• Product Name: 2,4,5-Trifluorobenzyl chloride
• CAS No: 243139-71-1
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• MDL: MFCD00236319
• CID: 92537
• PubChem ID: 2777063
• Update Time: 2025-06-14

2,4,5-Trifluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorobenzyl chloride
• 2,3-DIHYDRO-2,6-DIMETHYL-5-PROPYL-PYRAZINE
• 2,4,5-F3BnCl
• 2,4,5-trifluorobenzyl choride
• α-Chloro-2,4,5-trifluorotoluene
• 1-(Chloromethyl)-2,4,5-trifluorobenzene
• 2,4,5-trifluorobenzylchloride
• Benzene, 1-(chloromethyl)-2,4,5-trifluoro-
• 2,4,5--Trifluorobenzyl Chloride
• alpha-Chloro-2,4,5-trifluorotoluene
• 1-Chloromethyl-2,4,5-trifluoro-benzene
• PubChem4024
• KSC497I9F
• 2,4,5 - Trifluorobenzyl chloride
• WT1804
• SBB08971
• Benzonitrile, 3-chloro-4-hydroxy-5-methoxy-
• AC-9757
• SCHEMBL724623
• EN300-330653
• PS-10631
• DTXSID00380359
• A852980
• T2889
• J-507060
• FT-0657661
• 243139-71-1
• AKOS006228974
• AM62169
• A22534
• MFCD00236319
• 1-(chloromethyl)-2,4,5-trifluoro-benzene

• MDL： MFCD00236319
• Inchi： 1S/C7H4ClF3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2
• InChI Key： JMXPOOVDUVHJRO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=CC=1F)F)F

Computed Properties

• Exact Mass: 179.99500
• Monoisotopic Mass: 179.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.391
• Boiling Point: 175 ºC
• Flash Point: 63 ºC
• Refractive Index: 1.5050
• PSA: 0.00000
• LogP: 2.84270
• Solubility: Not determined

2,4,5-Trifluorobenzyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：3265
• Hazard Category Code： 34-36/37/38-20/21/22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4,5-Trifluorobenzyl chloride

Comprehensive Guide to 2,4,5-Trifluorobenzyl chloride (CAS No. 243139-71-1): Properties, Applications, and Industry Insights

2,4,5-Trifluorobenzyl chloride (CAS No. 243139-71-1) is a specialized fluorinated organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the increasing demand for fluorinated compounds in modern chemistry, this derivative has gained significant attention due to its unique reactivity and versatility. The presence of three fluorine atoms on the benzene ring enhances its electron-withdrawing properties, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions.

In recent years, the global market for fluorinated benzyl chlorides has expanded, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "2,4,5-Trifluorobenzyl chloride solubility" or "CAS 243139-71-1 safety data," reflecting the compound's relevance in lab-scale and industrial applications. Its stability under controlled conditions and compatibility with palladium-catalyzed reactions further elevate its importance in API (Active Pharmaceutical Ingredient) manufacturing.

The synthesis of 2,4,5-Trifluorobenzyl chloride typically involves chlorination of the corresponding benzyl alcohol or selective fluorination of precursor halides. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying its purity, a topic often queried as "how to analyze 2,4,5-Trifluorobenzyl chloride purity." Regulatory compliance, such as REACH and FDA guidelines, also plays a pivotal role in its commercial distribution, aligning with user searches for "fluorinated compound regulations."

Beyond pharmaceuticals, this compound finds niche applications in liquid crystal materials and electronic chemicals, addressing the growing demand for high-performance displays and semiconductors. Industry forums frequently discuss "2,4,5-Trifluorobenzyl chloride suppliers" and "bulk pricing trends," highlighting its economic significance. Innovations in flow chemistry and catalytic processes are further optimizing its production efficiency, reducing environmental footprints—a key concern for modern manufacturers.

Storage and handling of CAS 243139-71-1 require attention to moisture-sensitive properties, a detail often explored in queries like "best practices for storing fluorinated benzyl chlorides." Its shelf life and compatibility with common solvents (e.g., THF, dichloromethane) are also frequently researched topics. As the chemical industry shifts toward halogen exchange technologies, derivatives like 2,4,5-Trifluorobenzyl chloride are poised to play a central role in next-generation synthetic routes.

In conclusion, 2,4,5-Trifluorobenzyl chloride exemplifies the intersection of innovation and practicality in fluorochemistry. Its multifaceted applications, coupled with rigorous quality standards, make it a cornerstone in research and industrial sectors. Future developments may focus on waste reduction and scalable synthesis, addressing both scientific and sustainability challenges.